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Compound of Interest

Compound Name: Mayosperse 60

Cat. No.: B3258882

An In-depth Technical Guide on the Physicochemical Properties of Mayosperse 60

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the core physicochemical
properties of Mayosperse 60, a cationic polymer widely utilized in various industrial
applications. This document consolidates available data on its molecular weight and charge
density, addresses inconsistencies in reported values, and outlines the standard experimental
methodologies for their determination. The information is intended to support research,
development, and quality control activities involving this polymer.

Chemical Identity

Mayosperse 60 is a trade name for a cationic polymer identified with CAS Numbers 31075-24-
8 and 31512-74-0. The polymer's chemical name is
Poly[oxyethylene(dimethyliminio)ethylene(dimethyliminio)ethylene dichloride].[1][2][3] It is also
known by several other trade names, including WSCP (Water Soluble Cationic Polymer),
Busan® 77, and Bualta.[4][5]

The polymeric nature of Mayosperse 60 is a critical aspect of its function, imparting properties
suitable for applications such as a microbicide, algaecide, and flocculant.[3][6] It is typically
supplied as a liquid concentrate, often around 60% active ingredient in an aqueous solution.[3]
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Molecular Weight

The molecular weight of Mayosperse 60 is subject to variability due to its polymeric nature,
and published data presents inconsistencies. As with most synthetic polymers, Mayosperse 60
consists of a distribution of polymer chains of varying lengths, rather than a single molecular
weight. Therefore, it is characterized by average molecular weight values.

There are conflicting reports on the molecular weight of this polymer. Some sources indicate a
molecular weight of approximately 259.21 g/mol , which corresponds to the repeating monomer
unit with the formula C10H24CI2N20.[4] Other sources report higher values, such as 777.656
g/mol or 807.7 g/mol , which likely represent the average molecular weight of specific polymer
grades.[5][7][8][9]

Table 1: Reported Molecular Weight Data for Mayosperse 60 and its Synonyms

Parameter Value Chemical Formula Source(s)

Repeating Unit

_ 259.21 g/mol C10H24CI2N20 [4]
Molecular Weight
Average Molecular
. 777.656 g/mol C30H72N603X2.6Cl [5118]1[9]
Weight
Average Molecular
807.7 g/mol C32H78CI6N603 [7]

Weight

Charge Density

Mayosperse 60 is a cationic polymer, deriving its positive charge from the presence of
quaternary ammonium groups within its backbone.[4] This positive charge is fundamental to its
mechanism of action in many applications, as it facilitates interaction with negatively charged
surfaces of microbes and particles.[4]

While the cationic nature of Mayosperse 60 is well-established, a specific quantitative value for
its charge density (typically expressed in milliequivalents per gram, meq/g) is not consistently
reported in publicly available technical data sheets. The theoretical charge density would be
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dependent on the degree of polymerization and the precise chemical structure of the repeating
unit.

Table 2: Charge-Related Properties of Mayosperse 60

Parameter Description Source(s)
Charge Type Cationic [4]
Functional Group Quaternary Ammonium [4]

pH of 10% Solution 50-7.0 [1]

Density (20-25°C) 1.12-1.17 g/cm? [1][6]

Experimental Protocols

Determination of Molecular Weight Distribution by Gel
Permeation Chromatography (GPC)

Gel Permeation Chromatography (GPC), also known as Size Exclusion Chromatography
(SEC), is the standard method for determining the molecular weight distribution of polymers.

Methodology:

o System Preparation: A GPC system equipped with a pump, injector, a series of columns
packed with porous gel, a detector (typically a refractive index detector), and a data
processing unit is used.

o Mobile Phase: An appropriate solvent system is selected. For a water-soluble cationic
polymer like Mayosperse 60, an aqueous buffer is typically used to ensure solubility and
minimize interactions with the column packing material.[1]

» Calibration: The system is calibrated using a series of polymer standards of known molecular
weights (e.g., pullulan standards for aqueous GPC). A calibration curve of log(Molecular
Weight) versus elution volume is generated.

o Sample Preparation: A dilute solution of Mayosperse 60 is prepared in the mobile phase.
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e Analysis: The sample is injected into the GPC system. As the polymer travels through the
columns, larger molecules elute first, followed by smaller molecules.

» Data Analysis: The elution profile is used in conjunction with the calibration curve to calculate
the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the
polydispersity index (PDI = Mw/Mn).

Caption: Workflow for Molecular Weight Determination by GPC.

Determination of Cationic Charge Density by Titration

The charge density of a cationic polymer can be determined by various titration methods, such
as colloidal titration or conductometric titration.

Methodology (Colloidal Titration):

» Reagents: A known concentration of an anionic polymer standard (e.g., potassium polyvinyl
sulfate, PVSK) is used as the titrant. An indicator, such as toluidine blue, which changes
color at the endpoint, is also required.

o Sample Preparation: A precise weight of Mayosperse 60 is dissolved in deionized water to
create a solution of known concentration.

« Titration: The Mayosperse 60 solution is placed in a beaker with the indicator. The solution
is then titrated with the PVSK standard solution.

o Endpoint Determination: The endpoint is reached when the color of the indicator changes,
signifying that all the cationic charges on the Mayosperse 60 have been neutralized by the
anionic titrant.

o Calculation: The charge density (in meg/q) is calculated based on the volume and
concentration of the PVSK titrant used and the initial weight of the Mayosperse 60 sample.

Caption: Workflow for Charge Density Determination by Titration.

Synthesis Pathway
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Mayosperse 60 is synthesized through a polymerization reaction of 1,2-Ethanediamine,
N,N,N',N'-tetramethyl- with 1,1'-oxybis[2-chloroethane].[4] This reaction forms the polymer
backbone and incorporates the quaternary ammonium groups responsible for the cationic
charge.

Caption: Synthesis Pathway of Mayosperse 60.

Conclusion

Mayosperse 60 is a cationic polymer with a well-defined chemical identity but variable reported
molecular weights, which is characteristic of a polymeric substance. While its cationic nature is
a key feature, specific charge density values are not readily available in public documentation.
The experimental protocols outlined in this guide provide a framework for the precise
characterization of these properties for specific batches or grades of Mayosperse 60, enabling
better control and understanding in its various applications. For definitive specifications, it is
recommended to consult the technical data sheet from a specific supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Mayosperse 60 molecular weight and charge density].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3258882#mayosperse-60-molecular-weight-and-
charge-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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